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Compound of Interest

Compound Name: 5-Iodo-6-methyluracil

Cat. No.: B073931 Get Quote

Technical Guide: 5-Iodo-6-methyluracil
This document provides a detailed overview of the chemical properties and synthesis of 5-
Iodo-6-methyluracil, a halogenated derivative of uracil. This guide is intended for researchers,

scientists, and professionals in the field of drug development and organic chemistry.

Core Molecular Data
5-Iodo-6-methyluracil is a modified pyrimidine base. Its fundamental molecular properties are

summarized below.

Property Value

Molecular Formula C5H5IN2O2[1]

Molecular Weight 252.01 g/mol [1]

IUPAC Name 5-iodo-6-methyl-1H-pyrimidine-2,4-dione[1]

CAS Number 1461-67-2[1]

Experimental Protocols: Synthesis
A highly efficient method for synthesizing 5-Iodo-6-methyluracil is through the oxidative

halogenation of 6-methyluracil.[1] This approach yields the desired product as the sole

outcome of the reaction.
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Method: Oxidative Iodination

An effective protocol involves the use of potassium iodide (KI) and hydrogen peroxide (H2O2)

in an acidic medium.

Starting Material: 6-Methyluracil

Reagents:

Potassium Iodide (KI) - Serves as the iodine source.

Hydrogen Peroxide (H2O2) - Acts as the oxidizing agent.

Acetic Acid (AcOH) - Provides the acidic environment for the reaction.

Procedure: The iodination of 6-methyluracil is conducted using a combination of potassium

iodide and hydrogen peroxide within an acetic acid solvent. This reaction mixture leads to the

formation of 5-iodo-6-methyluracil with a quantitative yield.[1] During the process,

particularly with the addition of the oxidizing agent in acetic acid, spontaneous warming of

the reaction mixture may occur.[1]

Synthesis Workflow
The following diagram illustrates the synthetic pathway for producing 5-Iodo-6-methyluracil
from 6-methyluracil via oxidative iodination.
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Caption: Oxidative iodination pathway for 5-Iodo-6-methyluracil synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b073931#5-iodo-6-methyluracil-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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